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Compound Name: Hexachloroethane-13C

Cat. No.: B1340454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexachloroethane is a chlorinated hydrocarbon that has seen use in various industrial and

military applications. Due to its persistence in the environment and potential health concerns,

monitoring its presence is of significant interest.[1][2] Hexachloroethane-¹³C is a stable isotope-

labeled version of the compound, invaluable as an internal standard for quantitative analysis by

isotope dilution methods. This approach allows for precise and accurate quantification by

correcting for sample matrix effects and variations during sample preparation and analysis.

This application note provides a detailed protocol for the analysis of Hexachloroethane-¹³C

using gas chromatography coupled with mass spectrometry (GC-MS), a technique that offers

the necessary selectivity and sensitivity for unequivocal identification and quantification.[3]

Quantitative Data Summary
The following tables summarize typical quantitative parameters for the gas chromatographic

analysis of hexachloroethane. Note that specific values may vary depending on the exact

instrumentation and analytical conditions.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS/MS) Parameters
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Parameter Value

Gas Chromatograph
Thermo Scientific™ TRACE 1310™ or

equivalent

Injector Programmable Temperature Vaporizing (PTV)

Liner Sintered glass liner for large volume injection

Column
Thermo Scientific™ TraceGOLD™ TG-5-SilMS

(60 m x 0.25 mm x 0.25 µm) or equivalent

Carrier Gas Helium

Oven Program
Initial: 40°C, hold for 2 min; Ramp: 10°C/min to

320°C, hold for 10 min

Injector Temperature 280°C

Transfer Line Temp 300°C

Injection Volume 1 µL (splitless)

Mass Spectrometer
Thermo Scientific™ TSQ 9000™ Triple

Quadrupole or equivalent

Ion Source Advanced Electron Ionization (AEI)

Ion Source Temp 320°C

Acquisition Mode Selected Reaction Monitoring (SRM)

SRM Transitions

Hexachloroethane (unlabeled): m/z 199 → 164,

m/z 201 → 166; Hexachloroethane-¹³C₂: m/z

201 → 166, m/z 203 → 168 (hypothetical)

Retention Time ~13.32 min for unlabeled hexachloroethane[4]

Note: SRM transitions for Hexachloroethane-¹³C₂ are predicted based on the fragmentation of

the unlabeled compound and may need empirical optimization.

Experimental Protocols
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Standard Preparation
Hexachloroethane-¹³C is available as a neat standard.[5]

Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of neat

Hexachloroethane-¹³C standard and dissolve in 10 mL of a suitable volatile solvent such as

hexane or dichloromethane.[6]

Working Standards: Prepare a series of working standards by serial dilution of the stock

solution to create a calibration curve in the desired concentration range (e.g., 1 ng/mL to

1000 ng/mL).

Sample Preparation
The choice of sample preparation method depends on the sample matrix.

This method is suitable for extracting hexachloroethane from water samples.

To a 100 mL water sample, add a known amount of the Hexachloroethane-¹³C internal

standard solution.

Add 30 mL of a suitable extraction solvent (e.g., hexane).

Shake vigorously for 2 minutes.

Allow the layers to separate.

Collect the organic (top) layer.

Repeat the extraction with a fresh portion of solvent.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

This technique is effective for separating volatile compounds like hexachloroethane from the

sample matrix.[3]

Place a known amount of the sample (e.g., 5 g of soil or 5 mL of water) into a purging vessel.
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Spike with the Hexachloroethane-¹³C internal standard.

Purge the sample with an inert gas (e.g., helium) at a constant flow rate.

The purged volatiles are trapped on a sorbent trap (e.g., Tenax).

The trap is then heated, and the analytes are thermally desorbed into the GC inlet.

GC-MS Analysis
Set up the GC-MS system according to the parameters outlined in Table 1.

Inject 1 µL of the prepared sample extract or standard solution into the GC.

Acquire data in the Selected Reaction Monitoring (SRM) mode for enhanced sensitivity and

selectivity.

Monitor the appropriate SRM transitions for both unlabeled hexachloroethane and the

Hexachloroethane-¹³C internal standard.

Data Analysis
Identify the peaks for hexachloroethane and Hexachloroethane-¹³C based on their retention

times and specific SRM transitions.

Integrate the peak areas for both the analyte and the internal standard.

Calculate the response factor using the peak areas and concentrations of the calibration

standards.

Construct a calibration curve by plotting the peak area ratio (analyte/internal standard)

against the concentration of the standards.

Determine the concentration of hexachloroethane in the samples by applying the response

factor from the calibration curve to the measured peak area ratios.

Workflow Diagram
Caption: Experimental workflow for the analysis of Hexachloroethane-¹³C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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